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Compound of Interest

Compound Name: Hept-5-en-1-yne

Cat. No.: B15418405

Introduction

The Sonogashira cross-coupling reaction is a powerful and widely utilized method in organic
synthesis for the formation of carbon-carbon bonds between terminal alkynes and aryl or vinyl
halides.[1][2][3] This reaction typically employs a palladium catalyst, a copper(l) co-catalyst,
and an amine base.[1][2][3][4] The mild reaction conditions allow for the coupling of complex
molecules, making it a valuable tool in the synthesis of natural products, pharmaceuticals, and
organic materials.[2] This application note provides a detailed experimental procedure for the
Sonogashira coupling of Hept-5-en-1-yne with iodobenzene to synthesize (E)-hept-5-en-1-
ynyl)benzene.
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Experimental Workflow for Sonogashira Coupling
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Sonogashira Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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